Cas no 87822-17-1 (1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-)

1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)- structure
87822-17-1 structure
Product Name:1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-
CAS No:87822-17-1
MF:C14H16O2
MW:216.275644302368
CID:651990
PubChem ID:52939082
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-
    • 5-(3,5-dimethylphenyl)cyclohexane-1,3-dione
    • AKOS019913138
    • CHEMBL1939008
    • SCHEMBL12676490
    • 87822-17-1
    • DTXSID60680645
    • Inchi: 1S/C14H16O2/c1-9-3-10(2)5-11(4-9)12-6-13(15)8-14(16)7-12/h3-5,12H,6-8H2,1-2H3
    • InChI Key: MKXIOMJWYCENJQ-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC(C2C=C(C)C=C(C)C=2)C1)=O

Computed Properties

  • Exact Mass: 216.115029749g/mol
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų
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